3-(4-(4-Methylphenylsulfonamido)benzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[[4-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H19N3O5S/c1-14-6-12-17(13-7-14)32(29,30)26-16-10-8-15(9-11-16)23(28)25-20-18-4-2-3-5-19(18)31-21(20)22(24)27/h2-13,26H,1H3,(H2,24,27)(H,25,28)
• InChI Key: NXGKSRLSUBPRGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)N
• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of MBPC is C23H19N3O5S. Benzofuran compounds, including MBPC, are a class of compounds that are ubiquitous in nature. They have a benzene ring fused to a furan, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom.

Scientific Research Applications

Enzyme Inhibition

One notable application of similar sulfonamide derivatives is in the inhibition of carbonic anhydrases (CAs), which are crucial for various physiological processes. For instance, aromatic sulfonamide inhibitors have been synthesized to target multiple CA isoenzymes, demonstrating nanomolar inhibitory concentration against isoforms I, II, IV, and XII with varying affinities (Supuran, Maresca, Gregáň, & Remko, 2013). These inhibitors present a promising avenue for therapeutic applications against diseases where CA activity is implicated.

Antibacterial Activity

Sulfonamides containing N,N-Diethyl-Substituted Amido moieties have also been synthesized and evaluated for their antibacterial properties. A study by Ajani et al. (2012) synthesized a series of sulfonamides and tested their efficacy against key bacterial organisms, highlighting the potential of such compounds in combating bacterial infections and contributing to the antibiotic arsenal (Ajani, Familoni, Wu, Echeme, & Sujiang, 2012).

Antiproliferative Activities

Moreover, derivatives of sulfonamides have been investigated for their antiproliferative activities against various cancer cell lines. Mert et al. (2014) designed and synthesized pyrazole-sulfonamide derivatives, demonstrating cell-selective effects, particularly against rat brain tumor cells (C6), and showing broad-spectrum antitumor activity comparable to conventional anticancer drugs (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).

Molecular Synthesis and Characterization

Research extends into the synthesis and characterization of polymers derived from similar compounds, exploring their potential in materials science. For example, polyamides and poly(amide-imide)s have been synthesized from diamines and diacid chlorides, showcasing their solubility in aprotic polar solvents and stability up to high temperatures, which could be beneficial for developing advanced materials with specific properties (Saxena, Rao, Prabhakaran, & Ninan, 2003).

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. They have potential applications in many aspects, especially in the search for efficient antimicrobial candidates. Therefore, MBPC, as a benzofuran compound, may also have potential for future research in these areas.